Cas no 139083-15-1 (tjipanazole C1)

• Product Name: tjipanazole C1
• CAS No: 139083-15-1
• MF: C₂₄H₂₁ClN₂O₄
• MW: 436.887545347214
• CID: 2072094
• PubChem ID: 146683634
• Update Time: 2025-04-21

tjipanazole C1 Chemical and Physical Properties

Names and Identifiers

• tjipanazole C1
• CHEBI:212538
• 139083-15-1
• (2R,3R,4S,5S,6R)-2-(3-chloro-11H-indolo(2,3-a)carbazol-12-yl)-6-methyloxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-(3-chloro-11H-indolo[2,3-a]carbazol-12-yl)-6-methyloxane-3,4,5-triol
• DTXSID301046422

• Inchi： 1S/C24H21ClN2O4/c1-11-21(28)22(29)23(30)24(31-11)27-18-5-3-2-4-13(18)15-8-7-14-16-10-12(25)6-9-17(16)26-19(14)20(15)27/h2-11,21-24,26,28-30H,1H3
• InChI Key： XRSXGTRHWJQWIW-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(N2C3C(=CC=C4C=3NC3C4=CC(=CC=3)Cl)C3C2=CC=CC=3)O1

Computed Properties

• Exact Mass: 436.1189848Da
• Monoisotopic Mass: 436.1189848Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 1
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyrrolocarbazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles Pyrrolocarbazoles